Cas no 143032-52-4 (2-(Chloromethyl)-1-fluoro-4-nitrobenzene)

2-(Chloromethyl)-1-fluoro-4-nitrobenzene structure
143032-52-4 structure
Product Name:2-(Chloromethyl)-1-fluoro-4-nitrobenzene
CAS No:143032-52-4
MF:C7H5ClFNO2
MW:189.571504354477
MDL:MFCD13185624
CID:1039873
PubChem ID:64768982
Update Time:2025-04-20

2-(Chloromethyl)-1-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-1-fluoro-4-nitrobenzene
    • 2-Fluoro-5-Nitrobenzyl Chloride
    • ACMC-20acck
    • AK-94368
    • ANW-66930
    • Benzene, 2-(chloromethyl)-1-fluoro-4-nitro-
    • CTK0B5337
    • KSC115G3P
    • AKOS014097318
    • CS-0446234
    • DB-347032
    • 143032-52-4
    • CL8706
    • DTXSID10734809
    • SCHEMBL20560276
    • MDL: MFCD13185624
    • Inchi: 1S/C7H5ClFNO2/c8-4-5-3-6(10(11)12)1-2-7(5)9/h1-3H,4H2
    • InChI Key: JXEGJILGVKWEMR-UHFFFAOYSA-N
    • SMILES: ClCC1C(=CC=C(C=1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 188.9992843g/mol
  • Monoisotopic Mass: 188.9992843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 291.6±25.0 ºC (760 Torr),
  • Flash Point: 130.2±23.2 ºC,
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),

2-(Chloromethyl)-1-fluoro-4-nitrobenzene Security Information

  • Storage Condition:Sealed in dry,2-8°C

2-(Chloromethyl)-1-fluoro-4-nitrobenzene Pricemore >>

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